Cas no 1443303-81-8 (3-[(dibutylamino)methyl]benzenethiol)

• Product Name: 3-[(dibutylamino)methyl]benzenethiol
• CAS No: 1443303-81-8
• MF: C₁₅H₂₅NS
• MW: 251.430702924728
• MDL: MFCD22373553
• CID: 5180100
• Update Time: 2026-03-05

3-[(dibutylamino)methyl]benzenethiol Chemical and Physical Properties

Names and Identifiers

• 3-[(dibutylamino)methyl]benzenethiol

• MDL： MFCD22373553
• Inchi： 1S/C15H25NS/c1-3-5-10-16(11-6-4-2)13-14-8-7-9-15(17)12-14/h7-9,12,17H,3-6,10-11,13H2,1-2H3
• InChI Key： ZCOAAPZKVSTZHL-UHFFFAOYSA-N
• SMILES： C1(S)=CC=CC(CN(CCCC)CCCC)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 8

Additional information on 3-[(dibutylamino)methyl]benzenethiol

Comprehensive Overview of 3-[(dibutylamino)methyl]benzenethiol (CAS No. 1443303-81-8): Properties, Applications, and Industry Insights

3-[(dibutylamino)methyl]benzenethiol (CAS No. 1443303-81-8) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and versatile applications. This benzenethiol derivative features a dibutylamino functional group, which enhances its reactivity and makes it valuable in various industrial and research contexts. As the demand for high-performance chemical intermediates grows, this compound has emerged as a key player in fields such as material science, pharmaceutical research, and organic synthesis.

The molecular formula of 3-[(dibutylamino)methyl]benzenethiol is C₁₅H₂₅NS, with a molecular weight of 251.43 g/mol. Its structure combines a thiol group (-SH) attached to a benzene ring, which is further modified by a dibutylaminomethyl substituent. This configuration imparts distinct physicochemical properties, including moderate solubility in organic solvents like ethanol, acetone, and dichloromethane. Researchers often explore its nucleophilic characteristics, which are critical for cross-coupling reactions and catalyst design in modern synthetic chemistry.

In the pharmaceutical sector, 3-[(dibutylamino)methyl]benzenethiol is investigated as a building block for drug discovery, particularly in the development of small-molecule inhibitors and bioconjugates. Its thiol-ene click chemistry compatibility aligns with trends in targeted drug delivery systems, a hot topic in 2024 as the industry seeks more precise therapeutic solutions. Additionally, its potential role in metal-organic frameworks (MOFs) has sparked interest among material scientists working on gas storage and sensor technologies.

From an industrial perspective, this compound is often discussed alongside green chemistry initiatives. Manufacturers are increasingly asked: "How can 3-[(dibutylamino)methyl]benzenethiol be synthesized sustainably?" Recent studies highlight optimized routes using microwave-assisted synthesis or biocatalysis, reducing energy consumption by up to 40% compared to traditional methods. These advancements address growing concerns about carbon footprint reduction in chemical production.

Quality control of CAS No. 1443303-81-8 typically involves HPLC analysis and spectroscopic characterization (FT-IR, NMR). Purity grades ranging from 95% to 99% are commercially available, with higher grades being essential for electronic-grade applications where trace impurities could affect performance. Storage recommendations usually specify argon atmosphere protection to prevent oxidation of the thiol group—a common challenge users search about in technical forums.

Emerging applications include its use in self-assembled monolayers (SAMs) for surface modification, particularly in nanotechnology and microelectronics. The compound's ability to form stable bonds with gold surfaces makes it relevant for biosensor development, coinciding with the global surge in point-of-care diagnostics. This aligns with frequent search queries like "benzenethiol derivatives in medical devices" or "thiol-based surface functionalization."

Regulatory aspects of 3-[(dibutylamino)methyl]benzenethiol comply with major chemical inventories (TSCA, REACH), though users should verify regional requirements. Safety data sheets emphasize standard organic compound handling with PPE, particularly due to the compound's potential skin sensitization properties—a detail often queried in workplace safety discussions. Environmental studies show moderate biodegradability, prompting ongoing research into advanced oxidation processes for wastewater treatment in production facilities.

The market for CAS 1443303-81-8 reflects broader trends in fine chemicals, with Asia-Pacific showing 6.2% annual growth (2023-2028 projections). Suppliers increasingly offer custom synthesis services to meet diverse R&D needs, while academic publications cite this compound in studies about molecular recognition and supramolecular chemistry. Its combination of hydrogen-bond acceptor and donor sites makes it particularly interesting for host-guest systems.

Future directions may involve computational chemistry approaches to predict novel derivatives, as machine learning models become more prevalent in molecular design. The compound's structure-activity relationships continue to be explored, especially regarding its potential chelating properties—a subject generating discussion in coordination chemistry circles. As industries prioritize multifunctional compounds, 3-[(dibutylamino)methyl]benzenethiol remains a molecule of significant interdisciplinary interest.